Cas no 188181-42-2 (Elacytarabine)
Elacytarabine is a liposomal formulation of cytarabine, designed to enhance drug delivery and therapeutic efficacy in the treatment of hematologic malignancies, particularly acute myeloid leukemia (AML). By encapsulating cytarabine within liposomes, elacytarabine improves pharmacokinetics, prolongs circulation time, and facilitates targeted uptake by leukemia cells, thereby reducing systemic toxicity. This formulation addresses limitations associated with conventional cytarabine, such as rapid degradation and short half-life. Elacytarabine demonstrates potential in refractory or relapsed AML cases, offering a promising alternative for patients with poor response to standard therapies. Its optimized delivery mechanism underscores advancements in liposomal technology for oncology applications.
Elacytarabine structure
Product Name:Elacytarabine
CAS No:188181-42-2
MF:C27H45N3O6
MW:507.662708044052
CID:831394
Update Time:2025-06-07
Elacytarabine Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone, 4-amino-1-[5-O-[(9E)-1-oxo-9-octadecen-1-yl]-β-D-arabinofuranosyl]-
- 2(1H)-Pyrimidinone, 4-amino-1-[5-O-[(9E)-1-oxo-9-octadecenyl]-β-D-arabinofuranosyl]- (9CI)
- CP 4055
- Elacytarabine
- P 4055
- 4-Amino-1-{5-O-[(9E)-9-octadecenoyl]-β-D-arabinofuranosyl}-2(1H)- pyrimidinone
- 4-Amino-1-[5-O-[9(E)-octadecenoyl]-beta-D-arabinofuranosyl]-2(1H)-pyrimidinone
- Elaidic acid-Cytarabine
- P-4055
- ELACYT ELACYTARABINE
- CP-4055
- araC-5' elaidic acid ester
- FLFGNMFWNBOBGE-FNNZEKJRSA-N
- 5'-O-(Elaidoyl) 1-β-D-arabinofuranosylcytosine
-
- Inchi: 1S/C27H45N3O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(31)35-20-21-24(32)25(33)26(36-21)30-19-18-22(28)29-27(30)34/h9-10,18-19,21,24-26,32-33H,2-8,11-17,20H2,1H3,(H2,28,29,34)/b10-9+
- InChI Key: FLFGNMFWNBOBGE-MDZDMXLPSA-N
- SMILES: CCCCCCCC/C=C/CCCCCCCC(OCC1C(O)C(O)C(N2C(=O)N=C(N)C=C2)O1)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 36
- Rotatable Bond Count: 19
Elacytarabine Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Elacytarabine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OA474-20mg |
Elacytarabine |
188181-42-2 | 98+% | 20mg |
1440.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OA474-5mg |
Elacytarabine |
188181-42-2 | 98+% | 5mg |
750CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OA474-10mg |
Elacytarabine |
188181-42-2 | 98+% | 10mg |
1228CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OA474-50mg |
Elacytarabine |
188181-42-2 | 98+% | 50mg |
3596CNY | 2021-05-07 | |
| MedChemExpress | HY-14941-10mM*1mLinDMSO |
Elacytarabine |
188181-42-2 | ≥98.0% | 10mM*1mLinDMSO |
¥1230 | 2023-07-26 | |
| MedChemExpress | HY-14941-5mg |
Elacytarabine |
188181-42-2 | ≥98.0% | 5mg |
¥1100 | 2024-04-19 | |
| MedChemExpress | HY-14941-10mg |
Elacytarabine |
188181-42-2 | ≥98.0% | 10mg |
¥1900 | 2024-04-19 | |
| MedChemExpress | HY-14941-50mg |
Elacytarabine |
188181-42-2 | ≥98.0% | 50mg |
¥5500 | 2024-04-19 | |
| MedChemExpress | HY-14941-100mg |
Elacytarabine |
188181-42-2 | ≥98.0% | 100mg |
¥9500 | 2024-04-19 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce52606-5mg |
Elacytarabine (CP 4055) |
188181-42-2 | 98% | 5mg |
¥3120.00 | 2023-09-07 |
Elacytarabine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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